2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(furan-2-ylmethyl)propanamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C18H16FN3O3/c1-12(18(24)20-11-15-3-2-10-25-15)22-17(23)9-8-16(21-22)13-4-6-14(19)7-5-13/h2-10,12H,11H2,1H3,(H,20,24)
• InChI Key: XTDADSSMABACIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CO1)N2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(furan-2-ylmethyl)propanamide, also known as Compound 1, is a novel small molecule that has been developed for potential therapeutic applications. This compound has been shown to have promising properties in preclinical studies, and its synthesis, mechanism of action, and biochemical effects have been extensively studied.

Scientific Research Applications

Antioxidant and Anticancer Activities

Research has shown that certain derivatives, particularly those incorporating semicarbazide, thiosemicarbazide, thiadiazole, and other moieties, exhibit significant antioxidant and anticancer activities. These compounds have been tested against various cancer cell lines, including glioblastoma and breast cancer, demonstrating promising results in inhibiting tumor growth. The antioxidant activity of some derivatives has been found to surpass that of well-known antioxidants like ascorbic acid, highlighting their potential as therapeutic agents in oxidative stress-related conditions and cancer treatment (Tumosienė et al., 2020).

Inhibitors of Matrix Metalloproteinases

Certain heterocyclic derivatives, including thiadiazines, have been identified as potent inhibitors of matrix metalloproteinases (MMPs), enzymes involved in the degradation of extracellular matrix components. These compounds could play a crucial role in regulating processes such as tissue remodeling and angiogenesis, which are critical in cancer progression and other diseases. The unique structural conformations and hydrogen bonding patterns of these compounds contribute to their inhibitory activity, suggesting their potential in developing novel MMP inhibitors (Schröder et al., 2001).

Anti-inflammatory Evaluation and Docking Studies

Novel derivatives have been synthesized and tested for their anti-inflammatory properties in vivo. These compounds, particularly those incorporating the benzo[b]furan-2-ylmethyl moiety, have shown promising anti-inflammatory activity, comparable to standard drugs like indometacin and aspirin. Molecular docking studies have provided insights into the binding interactions between these compounds and COX-2 protein, further supporting their potential as anti-inflammatory agents (Boukharsa et al., 2018).